Cas no 765-55-9 (thietane-3-carboxylic acid)

Thietane-3-carboxylic acid is a sulfur-containing heterocyclic compound characterized by a four-membered thietane ring with a carboxylic acid functional group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The strained thietane ring enhances its utility in ring-opening reactions, while the carboxylic acid group allows for further functionalization. Its compact, polar structure also contributes to potential applications in medicinal chemistry, where it may serve as a bioisostere or scaffold for drug design. The compound is typically handled under controlled conditions due to its reactivity.

thietane-3-carboxylic acid structure

Product Name:thietane-3-carboxylic acid

CAS No:765-55-9

MF:C₄H₆O₂S

MW:118.154240131378

MDL:MFCD19229335

CID:829365

PubChem ID:23270602

Update Time:2025-05-26

thietane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- thietane-3-carboxylic acid
- 1-Thia-cyclobutan-3-carbonsaeure
- AK-94335
- ANW-54291
- CTK8B6770
- HT1083
- KB-261076
- SureCN4766425
- thietan-3-carboxylic acid
- BS-11736
- AKOS006380206
- 765-55-9
- CS-0045516
- SY042223
- FT-0685262
- SCHEMBL4766425
- EN300-95094
- Z1205495555
- thietane-3-carboxylicacid
- 3-Thietanecarboxylic acid
- DTXSID80632065
- AM20100754
- MFCD19229335
- P12604
- DB-335789
- MDL： MFCD19229335
- Inchi： 1S/C4H6O2S/c5-4(6)3-1-7-2-3/h3H,1-2H2,(H,5,6)
- InChI Key： BDIPXAVHQNFRNU-UHFFFAOYSA-N
- SMILES： S1CC(C(=O)O)C1

Computed Properties

Exact Mass: 118.00885060g/mol
Monoisotopic Mass: 118.00885060g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 87.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 62.6Å²

Experimental Properties

Density: 1.428±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 64-65.5 ºC
Boiling Point: 285.1±33.0 ºC (760 Torr),
Flash Point: 126.2±25.4 ºC,
Solubility: Slightly soluble (11 g/l) (25 º C),

thietane-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM108581-500mg	thietane-3-carboxylic acid	765-55-9	95+%	500mg	$404	2021-08-06
Chemenu	CM108581-1g	thietane-3-carboxylic acid	765-55-9	95+%	1g	$605	2021-08-06
Chemenu	CM108581-5g	thietane-3-carboxylic acid	765-55-9	95+%	5g	$1815	2021-08-06
Alichem	A449042524-1g	Thietane-3-carboxylic acid	765-55-9	95%	1g	$909.50	2023-09-01
TRC	T430260-10mg	Thietane-3-carboxylic Acid	765-55-9		10mg	$ 50.00	2022-06-02
TRC	T430260-50mg	Thietane-3-carboxylic Acid	765-55-9		50mg	$ 185.00	2022-06-02
TRC	T430260-100mg	Thietane-3-carboxylic Acid	765-55-9		100mg	$ 275.00	2022-06-02
Chemenu	CM108581-1g	thietane-3-carboxylic acid	765-55-9	95%+	1g	$***	2023-05-29
Fluorochem	216767-1g	Thietane-3-carboxylic acid	765-55-9	95%	1g	￡563.00	2022-03-01
Fluorochem	216767-5g	Thietane-3-carboxylic acid	765-55-9	95%	5g	￡1689.00	2022-03-01